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Application Notes: Sodium Diacetate in Animal Feed

Sodium diacetate serves as a effective preservative and palatability enhancer in animal feed. Its

functionality is driven by its antimicrobial and acidifying properties [1].

Scientific Rationale and Mechanisms of Action

Sodium diacetate (a compound of sodium acetate and acetic acid) works through a dual-action mechanism

in feed [1] [2] [3]:

Antimicrobial Action: In the feed matrix, it releases acetic acid, which penetrates microbial cells and
disrupts their internal pH, inhibiting the growth of bacteria, yeasts, and molds [3].

Palatability Enhancement: The mild, acidic taste is attractive to animals, which can stimulate feed
intake [1].

The following diagram summarizes its primary functions and outcomes.
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Key Application Parameters

The effective use of sodium diacetate is guided by safety assessments and practical application data. The

table below summarizes key quantitative parameters.

Parameter Details Source / Context

Safe Inclusion
Level (Fish)

Up to 2,500 mg/kg of complete

feed [4].

EFSA (European Food Safety Authority)

opinion based on a tolerance study in Atlantic
salmon. Considered safe for fish at this level

[4].

Tolerance
Level (Fish)

Well-tolerated at 7,500 mg/kg
feed; reduced feed intake and
growth observed at 20,000 mg/kg
[4].

From the same EFSA study. Higher levels were

tested but are not recommended for use.

Physical Form White, crystalline, free-flowing

powder [2].

Preferred form for uniform distribution in feed

mixtures [5].

General Safety Safe for poultry, pigs, pets, and

ruminants (which show higher

EFSA considers it safe for major livestock

species when used appropriately.
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Parameter Details Source / Context

tolerance) [6].

Experimental Protocol: Tolerance and Efficacy Testing
in Fish

This protocol is adapted from a tolerance study in Atlantic salmon (Salmo salar) cited by the EFSA, which

provides a robust methodological framework [4]. You can use it as a basis for designing palatability and

safety studies.

Title: Protocol for Assessing the Tolerance and Growth Performance of Fish Fed Sodium Diacetate-

Supplemented Feed

1. Objective To evaluate the safety, tolerance, and effects on growth performance of sodium diacetate in

fish feed over a 90-day period.

2. Experimental Design

Animals: 360 Atlantic salmon post-smolt (average weight ~229 g).

Groups: Four dietary treatments (see table below), with three replicate tanks per treatment (30
fish/tank).

System: A flow-through system with 600 L tanks. Feed is provided ad libitum three times daily via
automatic feeders.

Treatment
Group

Supplementation Level (mg/kg complete
feed)

Purpose

Control 0 Baseline measurement

T1 2,500 Maximum recommended safe

level

T2 7,500 3x level to assess tolerance

T3 20,000 8x level to assess toxicity limits
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3. Data Collection and Methods

Performance Metrics:
Feed Intake (FI): Recorded daily per tank.

Body Weight (BW): Measured individually at day 0 and day 90.
Calculated Metrics:

Specific Growth Rate (SGR): SGR = [(Ln final weight - Ln initial weight) / days] × 100
Feed to Gain Ratio (FGR): FGR = Total feed consumed / Total biomass gain

Health and Physiological Metrics:
Blood Sampling: Collect from 5 fish per tank at termination for hematology and clinical

chemistry.
Necropsy and Organ Weights: 10 fish per tank are necropsied. Record weights of liver,

spleen, kidney, and heart.
Histopathology: Tissue samples (e.g., liver) from 5 fish per treatment are preserved for

potential microscopic examination.

4. Data Analysis

Use the tank as the experimental unit for statistical analysis.

Perform analysis of variance (ANOVA).
Use Dunnett's test to compare each treatment group against the control group. A p-value of < 0.05 is

typically considered statistically significant.

Regulatory and Safety Considerations

Regulatory Status: Sodium diacetate is recognized as safe for use in animal feed. It is listed in the
EU Register of Feed Additives and is considered Generally Recognized As Safe (GRAS) by the

U.S. FDA for use in food, which supports its safety profile [3] [6].
User Safety: Handling concentrated sodium diacetate requires care, as it can cause irritation to
the skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE) should be
used [6].

Conclusion

Sodium diacetate is a well-established and safe feed additive effective in preserving feed and enhancing

palatability. The maximum safe supplementation level of 2,500 mg/kg in complete feed for fish is

supported by scientific opinion from EFSA [4]. The provided experimental protocol, adapted from a key

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s648176?utm_src=pdf-body
https://www.linkedin.com/pulse/how-sodium-diacetate-keeps-food-fresh-eva-zhou-fw0ke
https://www.efsa.europa.eu/en/efsajournal/pub/2571
https://www.smolecule.com/products/s648176?utm_src=pdf-body
https://www.efsa.europa.eu/en/efsajournal/pub/2571
https://www.smolecule.com/products/s648176?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373128/
https://www.smolecule.com/products/s648176?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


study, offers a solid foundation for researchers to validate these findings in specific production environments

or for other fish species.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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